Dimethyl [4,4'-bipyridine]-2,2'-dicarboxylate

• IUPAC Name: methyl 4-(2-methoxycarbonylpyridin-4-yl)pyridine-2-carboxylate
• InChI: InChI=1S/C14H12N2O4/c1-19-13(17)11-7-9(3-5-15-11)10-4-6-16-12(8-10)14(18)20-2/h3-8H,1-2H3
• InChI Key: AABONNZLGFYNCO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=CC(=C1)C2=CC(=NC=C2)C(=O)OC
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

Dimethyl [4,4’-bipyridine]-2,2’-dicarboxylate is a derivative of 4,4’-bipyridine. It is a monondentate ligand, which means it has one donor atom available to form a coordinate bond with a central atom. It is a colorless solid that is soluble in organic solvents.

Scientific Research Applications

Solar Energy Conversion

Dimethyl [4,4'-bipyridine]-2,2'-dicarboxylate derivatives are used in the development of copper-based dye-sensitized solar cells (DSCs). The synthesis of copper(I) complexes with these ligands has been explored for incorporation into DSCs, indicating their potential in enhancing solar energy conversion efficiencies. These compounds contribute to the light-harvesting mechanism essential for the conversion of solar energy into electrical energy, showcasing their importance in renewable energy technologies (Constable et al., 2009).

Catalysis

In the context of catalysis, these compounds have been identified as effective catalysts or catalyst supports in various chemical reactions. For instance, the improved catalytic activity of Re(bipy-tBu)(CO)3Cl for the reduction of carbon dioxide to carbon monoxide highlights the role of bipyridine derivatives in catalyzing environmentally significant reactions. This application is crucial for carbon capture and utilization strategies, aiming to reduce the atmospheric CO2 concentration by converting it into useful products (Smieja & Kubiak, 2010).

Materials Science

In materials science, dimethyl [4,4'-bipyridine]-2,2'-dicarboxylate derivatives contribute to the development of coordination polymers and networks. These materials exhibit diverse structures and properties, making them suitable for applications ranging from gas storage to sensing and catalysis. The coordination behavior and network formation of these ligands with rare and alkaline earth metals have been extensively studied, demonstrating their versatility in constructing complex architectures with potential applications in gas separation, storage, and catalysis (Kelly et al., 2008).

Photophysics and Photochemistry

The ligands derived from dimethyl [4,4'-bipyridine]-2,2'-dicarboxylate play a significant role in the field of photophysics and photochemistry, particularly in the design of luminescent materials and in studies related to photoinduced electron transfer processes. These compounds are integral to the development of luminescent metal-organic frameworks (MOFs) and coordination complexes that find applications in lighting, displays, and as sensors (Huang, 2008).